Cas no 330798-28-2 (N-(2-Aminoethyl)-N-methyl-D3-carbamic acid tert-butyl ester)

N-(2-Aminoethyl)-N-methyl-D3-carbamic acid tert-butyl ester structure
330798-28-2 structure
Product Name:N-(2-Aminoethyl)-N-methyl-D3-carbamic acid tert-butyl ester
CAS No:330798-28-2
MF:C8H18N2O2
MW:177.259207248688
CID:2625008
PubChem ID:51358600
Update Time:2025-04-21

N-(2-Aminoethyl)-N-methyl-D3-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 330798-28-2
    • N-(2-AMINOETHYL)-N-METHYL-D3-CARBAMIC ACID TERT-BUTYL ESTER
    • N-(2-Aminoethyl)-N-methyl-D3-carbamic acid tert-butyl ester
    • MDL: MFCD02179396
    • Inchi: 1S/C8H18N2O2/c1-8(2,3)12-7(11)10(4)6-5-9/h5-6,9H2,1-4H3/i4D3
    • InChI Key: QYJVBVKFXDHFPQ-GKOSEXJESA-N
    • SMILES: O(C(N(C([2H])([2H])[2H])CCN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 177.155658059Da
  • Monoisotopic Mass: 177.155658059Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 55.6Ų
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